Cas no 862807-31-6 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 862807-31-6
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 5940809
• PubChem ID: 2159252
• Update Time: 2025-05-22

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• Benzamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-4-[(dimethylamino)sulfonyl]-
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• 862807-31-6
• AKOS002048616
• F0600-0557

• Inchi： 1S/C17H16ClN3O3S2/c1-10-13(18)8-9-14-15(10)19-17(25-14)20-16(22)11-4-6-12(7-5-11)26(23,24)21(2)3/h4-9H,1-3H3,(H,19,20,22)
• InChI Key： SHYPELXXGZKELD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 409.0321614g/mol
• Monoisotopic Mass: 409.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• pka: 7.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide

Recent Advances in the Study of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 862807-31-6)

The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 862807-31-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been investigated for its unique pharmacological properties, particularly in the context of enzyme inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various biological models.

One of the key areas of research has been the compound's role as a potent inhibitor of specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against a subset of tyrosine kinases, which are often overexpressed in certain types of tumors. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase active site, providing valuable insights for further structural optimization.

Another significant development is the exploration of this compound's potential in combination therapies. Recent preclinical trials have shown that when used in conjunction with standard chemotherapeutic agents, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide can enhance drug sensitivity and overcome resistance mechanisms in cancer cell lines. This synergistic effect has been particularly notable in pancreatic and colorectal cancer models, as reported in a 2024 study in Cancer Research.

The compound's pharmacokinetic properties have also been a focus of recent investigations. Advanced formulation strategies, including nanoparticle encapsulation and prodrug approaches, have been developed to improve its bioavailability and tissue distribution. These technological advancements address previous limitations related to the compound's solubility and metabolic stability, paving the way for more effective clinical applications.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and scalable routes for producing this compound. Green chemistry approaches using catalytic methods have reduced the environmental impact of its synthesis while maintaining high yields and purity. These process improvements are crucial for potential large-scale production should the compound progress through clinical trials.

Looking forward, the research community anticipates further clinical translation of findings related to this compound. Several research groups have indicated plans for IND-enabling studies, which would represent a significant milestone in its development path. The unique structural features and promising biological activity of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide continue to make it a compelling subject for ongoing research in chemical biology and drug discovery.